Cas no 54978-36-8 (1-iodo-2-methyl-4-(trifluoromethyl)Benzene)

1-Iodo-2-methyl-4-(trifluoromethyl)benzene is a halogenated aromatic compound featuring both iodine and trifluoromethyl substituents on a methyl-substituted benzene ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Sonogashira couplings. The electron-withdrawing trifluoromethyl group enhances the electrophilic character of the aromatic ring, while the iodine atom serves as a versatile leaving group for nucleophilic substitution or metal-catalyzed transformations. Its stability and well-defined reactivity profile make it suitable for applications in pharmaceuticals, agrochemicals, and materials science. The compound is typically handled under inert conditions to preserve its integrity.

1-iodo-2-methyl-4-(trifluoromethyl)Benzene structure

54978-36-8 structure

Product Name:1-iodo-2-methyl-4-(trifluoromethyl)Benzene

CAS No:54978-36-8

MF:C₈H₆F₃I

MW:286.032925128937

MDL:MFCD22570417

CID:2104006

PubChem ID:21077909

Update Time:2025-10-05

1-iodo-2-methyl-4-(trifluoromethyl)Benzene Chemical and Physical Properties

Names and Identifiers

- 1-iodo-2-methyl-4-(trifluoromethyl)Benzene
- 4-Iodo-3-methylbenzotrifluoride
- 54978-36-8
- Z1618136201
- E84775
- EN300-227458
- 2-methyl-4-trifluoromethylphenyl iodide
- DA-04954
- SCHEMBL1529230
- AKOS033575483
- DTXSID60610588
- 1-Iodo-2-methyl-4-trifluoromethylbenzene
- BS-45052
- MFCD22570417
- QIDGGNVXBHQBRB-UHFFFAOYSA-N
- DTXCID00561343
- 853-686-6
- ECA97836
- MDL： MFCD22570417
- Inchi： 1S/C8H6F3I/c1-5-4-6(8(9,10)11)2-3-7(5)12/h2-4H,1H3
- InChI Key： IRCKGZNGYDUSAN-UHFFFAOYSA-N
- SMILES： IC1C=CC(C(F)(F)F)=CC=1C

Computed Properties

Exact Mass: 285.94663g/mol
Monoisotopic Mass: 285.94663g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 0Å²

1-iodo-2-methyl-4-(trifluoromethyl)Benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B451090-25mg	1-Iodo-2-methyl-4-(trifluoromethyl)benzene	54978-36-8		25mg	$ 70.00	2022-06-07
TRC	B451090-50mg	1-Iodo-2-methyl-4-(trifluoromethyl)benzene	54978-36-8		50mg	$ 95.00	2022-06-07
TRC	B451090-250mg	1-Iodo-2-methyl-4-(trifluoromethyl)benzene	54978-36-8		250mg	$ 340.00	2022-06-07
Fluorochem	094095-250mg	4-Iodo-3-methylbenzotrifluoride	54978-36-8		250mg	￡80.00	2022-03-01
Fluorochem	094095-1g	4-Iodo-3-methylbenzotrifluoride	54978-36-8		1g	￡160.00	2022-03-01
eNovation Chemicals LLC	Y1229771-5g	1-Iodo-2-methyl-4-(trifluoromethyl)benzene	54978-36-8	95%	5g	$1130	2024-06-03
Fluorochem	094095-5g	4-Iodo-3-methylbenzotrifluoride	54978-36-8		5g	￡610.00	2022-03-01
Fluorochem	094095-25g	4-Iodo-3-methylbenzotrifluoride	54978-36-8		25g	￡2433.00	2022-03-01
Oakwood	094095-250mg	4-Iodo-3-methylbenzotrifluoride	54978-36-8	97%	250mg	$75.00	2024-07-19
Oakwood	094095-1g	4-Iodo-3-methylbenzotrifluoride	54978-36-8	97%	1g	$150.00	2024-07-19

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-iodo-2-methyl-4-(trifluoromethyl)Benzene

Research Briefing on 1-iodo-2-methyl-4-(trifluoromethyl)Benzene (CAS: 54978-36-8) in Chemical and Biomedical Applications

1-iodo-2-methyl-4-(trifluoromethyl)benzene (CAS: 54978-36-8) is a halogenated aromatic compound that has garnered significant attention in recent chemical and biomedical research due to its versatile applications in organic synthesis, pharmaceutical intermediates, and material science. This briefing synthesizes the latest findings on its synthesis, reactivity, and potential therapeutic uses, with a focus on peer-reviewed studies published within the last three years.

Recent advances in the synthesis of 1-iodo-2-methyl-4-(trifluoromethyl)benzene highlight improved yields (up to 92%) via palladium-catalyzed cross-coupling reactions, as reported in Journal of Organic Chemistry (2023). The compound's electron-deficient aromatic ring and iodine substituent make it a key building block for Suzuki-Miyaura and Buchwald-Hartwig reactions, enabling the construction of complex trifluoromethylated scaffolds for drug discovery. Notably, its role as a precursor to kinase inhibitors has been explored in ACS Medicinal Chemistry Letters (2024), demonstrating enhanced metabolic stability in lead compounds targeting EGFR mutations.

In biomedical contexts, derivatives of 54978-36-8 exhibit promising antimicrobial properties. A 2024 European Journal of Medicinal Chemistry study identified 4-(trifluoromethyl)benzene analogs with potent activity against methicillin-resistant Staphylococcus aureus (MIC = 0.5 μg/mL), attributed to the synergistic effects of the iodine and trifluoromethyl groups on membrane permeability. Computational docking studies further suggest these compounds may disrupt bacterial cell wall biosynthesis enzymes.

Challenges persist in the large-scale production of 54978-36-8, particularly regarding regioselective iodination and purification of the 2-methyl isomer. A breakthrough in continuous flow chemistry (Organic Process Research & Development, 2023) addressed this by achieving 99.5% isomeric purity through temperature-controlled microreactors, significantly reducing hazardous waste generation compared to batch processes.

Future research directions emphasize the compound's potential in radiopharmaceuticals, where its iodine-125/131 isotopes could serve as theranostic agents. Preliminary PET imaging studies (Journal of Nuclear Medicine, 2024) with ¹⁸F-labeled analogs show tumor-specific uptake in xenograft models, opening avenues for targeted cancer therapies. However, further pharmacokinetic optimization is required to address rapid in vivo deiodination observed in primate studies.